4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide

• IUPAC Name: 4-ethoxy-3-nitro-N-[(4-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C21H24N4O4S/c1-2-29-19-11-6-15(14-18(19)25(27)28)20(26)23-21(30)22-16-7-9-17(10-8-16)24-12-4-3-5-13-24/h6-11,14H,2-5,12-13H2,1H3,(H2,22,23,26,30)
• InChI Key: BBMJABPZWRIPHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide is a complex organic compound with a molecular formula of C21H24N4O4S

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide typically involves multiple steps, starting from readily available precursors. The general synthetic route includes:

Nitration: Introduction of the nitro group to the benzene ring.

Ethoxylation: Addition of the ethoxy group.

Formation of the Piperidinyl Phenyl Group:

Carbamothioylation: The final step involves the formation of the carbamothioyl group, which is achieved through the reaction of the intermediate with thiourea under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can undergo reduction reactions, particularly at the nitro group.

Substitution: The ethoxy and piperidinyl phenyl groups can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are commonly used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles are used under various conditions.

Major Products Formed

Amino Derivatives: Formed through the reduction of the nitro group.

Substituted Derivatives: Formed through substitution reactions at the ethoxy or piperidinyl phenyl groups.

Scientific Research Applications

4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

Pathways Involved: It may affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Similar Compounds

4-ethoxy-3-nitro-N-[4-(piperidin-1-yl)phenyl]benzamide: A closely related compound with similar structural features.

Other Nitrobenzamides: Compounds with nitrobenzamide structure but different substituents.

Uniqueness

4-ethoxy-3-nitro-N-{[4-(piperidin-1-yl)phenyl]carbamothioyl}benzamide is unique due to the presence of the carbamothioyl group, which imparts distinct chemical properties and potential biological activities .